Cas no 61376-53-2 (Methyl (R)-2-Pyrrolidineacetate)

• Product Name: Methyl (R)-2-Pyrrolidineacetate
• CAS No: 61376-53-2
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 481707
• PubChem ID: 11571818
• Update Time: 2025-05-19

Methyl (R)-2-Pyrrolidineacetate Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Pyrrolidineacetic acid methyl ester
• (R)-Methyl 2-(pyrrolidin-2-yl)acetate
• 2-Pyrrolidineacetic acid, methyl ester, (R)-
• SCHEMBL3669595
• (R)-Methyl2-(pyrrolidin-2-yl)acetate
• AMY2498
• Methyl 2-[(2R)-pyrrolidin-2-yl]acetate
• EN300-1178679
• CS-0311901
• A868719
• AKOS016842778
• 61376-53-2
• Methyl (R)-2-Pyrrolidineacetate

• MDL： MFCD11505917
• Inchi： 1S/C7H13NO2/c1-10-7(9)5-6-3-2-4-8-6/h6,8H,2-5H2,1H3/t6-/m1/s1
• InChI Key： QVQOWGPBRKRAOW-ZCFIWIBFSA-N
• SMILES： O(C)C(C[C@H]1CCCN1)=O

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 190.2±13.0 °C at 760 mmHg
• Flash Point: 68.8±19.8 °C
• PSA: 38.33
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

Methyl (R)-2-Pyrrolidineacetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on Methyl (R)-2-Pyrrolidineacetate

Introduction to Methyl (R)-2-Pyrrolidineacetate (CAS No. 61376-53-2)

Methyl (R)-2-Pyrrolidineacetate, also known by its CAS number CAS No. 61376-53-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a methyl ester derivative of the amino acid (R)-pyrrolidine-2-acetic acid, which is a naturally occurring compound with a unique structure that has been explored for its potential applications in various industries.

The molecular structure of Methyl (R)-2-Pyrrolidineacetate consists of a pyrrolidine ring, a five-membered nitrogen-containing heterocycle, attached to an acetic acid group via a methylene bridge. The methyl esterification adds stability to the molecule and enhances its solubility properties, making it suitable for various chemical reactions and biological assays. Recent studies have highlighted the importance of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

One of the most notable aspects of Methyl (R)-2-Pyrrolidineacetate is its role as a chiral building block in asymmetric synthesis. The presence of the chiral center at the pyrrolidine ring allows for the selective formation of enantiomerically pure compounds, which is crucial in drug discovery where stereochemistry plays a pivotal role in determining biological activity. Researchers have utilized this compound to synthesize complex molecules with high enantioselectivity, paving the way for potential applications in treating neurological disorders and cardiovascular diseases.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing Methyl (R)-2-Pyrrolidineacetate. Traditional methods often involve multi-step reactions with harsh conditions, but modern approaches now focus on catalytic processes and biocatalysis to enhance efficiency and reduce environmental impact. For instance, enzymatic resolution and dynamic kinetic resolution have been employed to produce this compound in high optical purity, aligning with current trends toward eco-friendly chemical manufacturing.

In terms of biological activity, Methyl (R)-2-Pyrrolidineacetate has demonstrated potential as a modulator of ion channels and receptors, which are key targets in pharmacology. Preclinical studies have shown that derivatives of this compound can influence calcium signaling pathways, suggesting its utility in developing drugs for conditions such as hypertension and neurodegenerative diseases. Additionally, its ability to act as a substrate for various enzymes has made it valuable in biochemical assays and diagnostic kits.

The application of Methyl (R)-2-Pyrrolidineacetate extends beyond pharmaceuticals into other areas such as agrochemicals and cosmetics. In agriculture, it has been investigated as a potential plant growth regulator due to its ability to influence cellular signaling pathways in plants. In cosmetics, its role as an ingredient with moisturizing properties has been explored, although further research is needed to confirm its efficacy and safety for topical use.

From a safety standpoint, studies on the toxicity profile of Methyl (R)-2-Pyrrolidineacetate indicate that it exhibits low acute toxicity when administered at recommended doses. However, chronic exposure studies are still underway to fully understand its long-term effects on human health and the environment. Regulatory bodies continue to monitor its use across industries to ensure compliance with safety standards.

In conclusion, Methyl (R)-2-Pyrrolidineacetate (CAS No. 61376-53-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies unravel more about its properties and potential uses, this compound is likely to play an increasingly important role in shaping future innovations in chemistry and medicine.